N-(2-aminoethyl)-3-chlorobenzene-1-sulfonamide
Overview
Description
“N-(2-Aminoethyl)-1,3-propanediamine” is an organic building block . It has been used as a templating agent in the synthesis of a new open framework . Another compound, “N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane”, has been used for synthesis .
Synthesis Analysis
The synthesis of related compounds involves mechanical mixing with other compounds. For instance, “N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” was mechanically mixed with bisphenol A epoxy resin to form silylated epoxy resin .
Molecular Structure Analysis
The molecular structure of related compounds like “N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” has been studied using techniques like infrared spectrometry . The molecular weight of this compound is 222.36 g/mol .
Chemical Reactions Analysis
The chemical reactions involving related compounds have been studied. For example, the introduction of azomethine group by the condensation reaction of “N-(2-aminoethyl)-3-aminopropyltrimethoxysilane” with different compounds containing carbonyl group such as 2’-hydroxyacetophenone, salicylaldehyde, pyrrole-2-carboxaldehyde, acetylacetone and ethyl acetoacetate has been reported .
Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds have been studied. For instance, “N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” has a density of 1.02 g/cm3 at 20 °C .
Scientific Research Applications
Synthesis and Applications in Medical Chemistry
N-(2-aminoethyl)-3-chlorobenzene-1-sulfonamide, as part of sulfonamides, is significant in drug design and discovery programs. These compounds are applied as building blocks in medical chemistry due to their diverse applications in pharmaceuticals, agrochemicals, polymers, and more. Their synthesis through oxidative coupling of thiols and amines offers an efficient, environmentally friendly process, crucial in the pharmaceutical industry (Cao et al., 2021).
Antiviral Activity
Research shows the synthesis of sulfonamide derivatives, including this compound, exhibiting antiviral activities. These compounds, synthesized from 4-chlorobenzoic acid, demonstrated anti-tobacco mosaic virus activity, indicating their potential in antiviral drug development (Chen et al., 2010).
Applications in Organic Synthesis
The sulfonamide group, including this compound, finds applications in organic synthesis. For instance, its use in the preparation of N-acyl sulfonamide linkers for peptide synthesis demonstrates its versatility. This research highlights the efficient loading of resin-bound aminoethane sulfonyl azides for solid-phase peptide synthesis (Merkx et al., 2007).
Exploration in Inorganic Chemistry
Sulfonamides, including this compound, are also explored in inorganic chemistry. Studies on palladium complexes involving sulfonamide ligands demonstrate their potential in catalyzing reactions and antibacterial properties. Such research paves the way for new applications in catalysis and antimicrobial agents (Mehdipour et al., 2017).
Environmental and Analytical Chemistry Applications
Sulfonamides, including this compound, are subject to environmental and analytical chemistry studies. Research into the interactions of these compounds in crystals and solutions, including their solubility and distribution, provides valuable data for pharmaceutical and environmental applications (Perlovich et al., 2008).
Mechanism of Action
While specific information on the mechanism of action of “N-(2-aminoethyl)-3-chlorobenzene-1-sulfonamide” is not available, a related compound “N-(2-Aminoethyl)-1-aziridineethanamine” has been studied. It has been suggested that this compound may bind to ACE2, leading to a conformational change in ACE2, shifting the residues that would bind SARS-CoV S-glycoprotein, preventing viral attachment and entry .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(2-aminoethyl)-3-chlorobenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2O2S/c9-7-2-1-3-8(6-7)14(12,13)11-5-4-10/h1-3,6,11H,4-5,10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOXUESDERQUULI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)S(=O)(=O)NCCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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